Cas no 2549054-72-8 (4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine)

4-{4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a piperazine and pyrrolidine moiety, further modified with a 2,4-difluorobenzyl group. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or receptor modulators due to its balanced lipophilicity and hydrogen-bonding capabilities. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the piperazine and pyrrolidine groups contribute to conformational flexibility and binding affinity. Its well-defined synthetic route allows for scalable production with high purity, making it a valuable intermediate for pharmaceutical research and development.
4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine structure
2549054-72-8 structure
Product Name:4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine
CAS No:2549054-72-8
MF:C19H23F2N5
MW:359.41623044014
CID:5315726
PubChem ID:154882971
Update Time:2025-05-28

4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2549054-72-8
    • AKOS040709333
    • F6619-5082
    • 4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine
    • 4-[4-[(2,4-Difluorophenyl)methyl]-1-piperazinyl]-2-(1-pyrrolidinyl)pyrimidine
    • Inchi: 1S/C19H23F2N5/c20-16-4-3-15(17(21)13-16)14-24-9-11-25(12-10-24)18-5-6-22-19(23-18)26-7-1-2-8-26/h3-6,13H,1-2,7-12,14H2
    • InChI Key: YMHFLAXGMGMTSY-UHFFFAOYSA-N
    • SMILES: C1(N2CCCC2)=NC=CC(N2CCN(CC3=CC=C(F)C=C3F)CC2)=N1

Computed Properties

  • Exact Mass: 359.19215208g/mol
  • Monoisotopic Mass: 359.19215208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.281±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 504.8±60.0 °C(Predicted)
  • pka: 9.79±0.50(Predicted)

4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6619-5082-2μmol
4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine
2549054-72-8
2μmol
$85.5 2023-09-07
Life Chemicals
F6619-5082-5μmol
4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine
2549054-72-8
5μmol
$94.5 2023-09-07
Life Chemicals
F6619-5082-10μmol
4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine
2549054-72-8
10μmol
$103.5 2023-09-07
Life Chemicals
F6619-5082-20μmol
4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine
2549054-72-8
20μmol
$118.5 2023-09-07
Life Chemicals
F6619-5082-1mg
4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine
2549054-72-8
1mg
$81.0 2023-09-07
Life Chemicals
F6619-5082-2mg
4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine
2549054-72-8
2mg
$88.5 2023-09-07
Life Chemicals
F6619-5082-3mg
4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine
2549054-72-8
3mg
$94.5 2023-09-07
Life Chemicals
F6619-5082-4mg
4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine
2549054-72-8
4mg
$99.0 2023-09-07
Life Chemicals
F6619-5082-5mg
4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine
2549054-72-8
5mg
$103.5 2023-09-07
Life Chemicals
F6619-5082-10mg
4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine
2549054-72-8
10mg
$118.5 2023-09-07

Additional information on 4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine

Recent Advances in the Study of 4-{4-[(2,4-Difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine (CAS: 2549054-72-8)

The compound 4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine (CAS: 2549054-72-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary studies suggest that 4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine exhibits high affinity for certain receptor types, which may underlie its pharmacological effects. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to map the binding interactions at the atomic level. These findings provide a solid foundation for further optimization of the compound's structure to enhance its efficacy and selectivity.

In addition to its binding properties, recent pharmacokinetic studies have shed light on the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Data from in vitro and in vivo models indicate that 4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine demonstrates favorable bioavailability and metabolic stability, which are critical factors for its development as a therapeutic agent. Furthermore, toxicological assessments have revealed a manageable safety profile, supporting its progression into preclinical and clinical trials.

The therapeutic potential of this compound spans multiple indications. Recent publications highlight its efficacy in models of neurological disorders, where it has shown neuroprotective and cognitive-enhancing effects. Additionally, its anti-inflammatory and immunomodulatory properties are being explored for applications in autoimmune diseases and chronic inflammatory conditions. These diverse biological activities underscore the versatility of 4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine and its potential to address unmet medical needs.

Despite these promising findings, challenges remain in the development of this compound. Issues such as formulation stability, scalability of synthesis, and long-term safety require further investigation. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the translation of research findings into clinical applications. Ongoing studies are expected to provide deeper insights into the compound's mechanisms and therapeutic potential, paving the way for its eventual approval and commercialization.

In conclusion, 4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine (CAS: 2549054-72-8) represents a promising candidate in the field of chemical biology and drug development. Its unique structural and pharmacological properties, combined with encouraging preclinical data, position it as a molecule of significant interest. Continued research and development efforts will be crucial to fully realize its therapeutic potential and bring it to the forefront of modern medicine.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd